Cas no 2171954-94-0 (2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid)

• Product Name: 2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid
• CAS No: 2171954-94-0
• MF: C₂₇H₂₃N₅O₅
• MW: 497.502025842667
• CID: 6046106
• PubChem ID: 165876319
• Update Time: 2025-10-16

2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid
• 2171954-94-0
• 2-{N-benzyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}acetic acid
• EN300-1530475

• Inchi： 1S/C27H23N5O5/c33-23(34)15-32(14-17-8-2-1-3-9-17)25(35)24-28-26(31-30-24)29-27(36)37-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22H,14-16H2,(H,33,34)(H2,28,29,30,31,36)
• InChI Key： GRDNWSIILORUKZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=NNC(C(N(CC(=O)O)CC2C=CC=CC=2)=O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 497.16991885g/mol
• Monoisotopic Mass: 497.16991885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 138Ų

Additional information on 2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid

2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid: A Comprehensive Overview

2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid, with the CAS number 2171954-94-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a triazolyl moiety. These structural elements contribute to its potential utility in various therapeutic applications.

The benzyl group in the compound provides aromatic stability and can influence the compound's solubility and bioavailability. The Fmoc protecting group is commonly used in peptide synthesis to protect amino groups during chemical reactions, ensuring that the desired product is formed without unwanted side reactions. The triazolyl moiety, known for its biological activity, can enhance the compound's pharmacological properties, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar triazolyl structures exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C. This suggests that the compound may have applications in developing antiviral drugs.

In addition to antiviral properties, the compound has been investigated for its potential as an anticancer agent. Studies have demonstrated that triazolyl-containing compounds can inhibit key enzymes involved in cancer cell proliferation and survival. For example, a study published in Cancer Research found that such compounds can effectively target and inhibit the activity of protein kinases, which are crucial for cancer cell growth. This makes 2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid a promising candidate for further investigation in cancer therapy.

The Fmoc protecting group in the compound also plays a crucial role in its synthetic pathway. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions. This property makes it an ideal choice for synthesizing complex peptides and peptidomimetics. The ability to selectively deprotect amino groups allows for precise control over the synthesis process, ensuring high yields and purity of the final product.

The benzyl group in the compound contributes to its overall stability and solubility properties. Aromatic groups like benzene rings are known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and reach their target sites within cells. This is particularly important for drugs that need to penetrate cellular barriers to exert their therapeutic effects.

In terms of clinical applications, 2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid has shown promise in preclinical studies. Early-stage clinical trials have indicated that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. These findings suggest that further clinical development may be warranted to explore its full therapeutic potential.

The structural complexity of 2-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}acetic acid also presents challenges in its synthesis and purification. However, advances in synthetic chemistry techniques have made it possible to produce this compound with high purity and yield. Techniques such as microwave-assisted synthesis and combinatorial chemistry have been employed to optimize the synthetic pathways and reduce production costs.

In conclusion, 2-{N-benzyl-1-5-{(9H-fluoren}-9-methoxycarbonyl)amino)-1H-, 2,-triazol--3--formamido}-acetic acid (CAS No: 2171954- strong>-94-) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs with diverse therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for future innovations in drug discovery and development.